
MSC-4381: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MSC-4381

Cat. No.: B8201691 Get Quote

An In-depth Examination of the Potent and Selective MCT4 Inhibitor

This technical guide provides a comprehensive overview of MSC-4381 (also known as MCT4-

IN-1), a highly potent and selective inhibitor of the monocarboxylate transporter 4

(MCT4/SLC16A3). This document is intended for researchers, scientists, and drug

development professionals interested in the chemical properties, mechanism of action, and

experimental applications of this novel chemical probe. All quantitative data is presented in

structured tables for ease of comparison, and detailed methodologies for key experiments are

provided.

Chemical Structure and Physicochemical Properties
MSC-4381 is a synthetic small molecule with the chemical name 5-((5-chloro-2-((5-

ethoxyquinoline)-8-sulfonamido)phenyl)ethynyl)-4-methoxypicolinic acid.[1] Its structure is

characterized by a substituted pyridine carboxylic acid core linked via an ethynyl bridge to a

chlorinated phenyl ring, which in turn is attached to an ethoxyquinoline sulfonamide moiety.

Table 1: Chemical and Physical Properties of MSC-4381
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Property Value Reference

IUPAC Name

5-((5-chloro-2-((5-

ethoxyquinoline)-8-

sulfonamido)phenyl)ethynyl)-4-

methoxypicolinic acid

[1]

Synonyms MCT4-IN-1, MSC4381 [2][3]

CAS Number 2445185-57-7 [1][2][4]

Molecular Formula C₂₆H₂₀ClN₃O₆S [1][2][4]

Molecular Weight 537.97 g/mol [1][2]

Appearance
White to beige or yellow solid

powder
[2]

Purity ≥98% (HPLC)

Solubility

DMSO: 50 mg/mL (92.94 mM);

Methanol: Slightly soluble (0.1-

1 mg/ml)

[2][4]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[2]

SMILES

CCOc1ccc(c2ncccc12)S(=O)

(=O)Nc1ccc(Cl)cc1C#Cc1cnc(

cc1OC)C(O)=O

[2]

InChI Key
FNBUZGRPJLEIMO-

UHFFFAOYSA-N
[1][4]

Mechanism of Action and Biological Activity
MSC-4381 is an orally active and selective inhibitor of the monocarboxylate transporter 4

(MCT4).[3][5] MCT4 is a crucial transporter responsible for the efflux of lactate from highly

glycolytic cells, a hallmark of many cancer types.[6] By inhibiting MCT4, MSC-4381 blocks

lactate export, leading to intracellular lactate accumulation and a reduction in cellular viability in

cells with high MCT4 expression.[3][7] The inhibitor targets the cytosolic domain of MCT4.[3][7]
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Signaling Pathway of MCT4 Inhibition
The following diagram illustrates the proposed mechanism of action for MSC-4381. In highly

glycolytic cancer cells, glucose is converted to lactate, which is then exported by MCT4 to

maintain intracellular pH and support continued glycolysis. MSC-4381 blocks this transport,

leading to intracellular lactate accumulation, which can disrupt cellular metabolism and

potentially lead to apoptosis.

Figure 1: Mechanism of MSC-4381 Action

Table 2: Biological Activity of MSC-4381
Parameter Value Cell Line/System Reference

MCT4 IC₅₀ 77 nM Not specified [3][5][7]

MCT4 Kᵢ 11 nM

Fluorescence Cross-

Correlation

Spectroscopy

[3][4]

Lactate Efflux IC₅₀ 1 nM
MDA-MB-231 (MCT4

high)
[3]

Lactate Efflux IC₅₀ >4 µM SNU-398 (MCT1 high) [4]

Lactate Efflux IC₅₀ 638 nM RT-4 (MCT2/3 high) [4]

Pharmacokinetic Properties
Preclinical studies in mice have provided initial pharmacokinetic data for MSC-4381.

Table 3: Pharmacokinetic Parameters of MSC-4381 in
Mice
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Parameter Value Dosing Reference

**Half-life (T₁/₂) ** 1 hour 0.2 mg/kg, IV [3]

Clearance (CL) 0.33 L/h·kg 0.2 mg/kg, IV [3]

Maximum

Concentration (Cₘₐₓ)
489 ng/mL 0.2 mg/kg, IV [3]

Volume of Distribution

(Vₛₛ)
0.4 L/kg 0.2 mg/kg, IV [3]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and extension of research

findings. The following sections provide methodologies for key assays used to characterize

MSC-4381.

Cellular Lactate Efflux Assay
This assay measures the ability of a compound to inhibit the transport of lactate out of cells. A

common method involves loading cells with a pH-sensitive fluorescent dye, such as BCECF-

AM, and monitoring changes in intracellular pH upon lactate efflux.

Workflow for Lactate Efflux Assay
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1. Cell Seeding
Plate cells and allow to adhere overnight.

2. Dye Loading
Incubate cells with BCECF-AM.

3. Pre-incubation
Incubate cells with MSC-4381 or vehicle.

4. Lactate Efflux Induction
Replace medium with a high-lactate, low-pH buffer.

5. Fluorescence Measurement
Monitor intracellular pH changes over time using a fluorescence plate reader (Ex/Em ~490/535 nm and ~440/535 nm).

6. Data Analysis
Calculate the rate of pH change to determine lactate efflux inhibition.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. MSC-4381 | MCT4-IN-1 | MCT4 inhibitor | TargetMol [targetmol.com]

3. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8201691?utm_src=pdf-body-img
https://www.benchchem.com/product/b8201691?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/49922
https://www.targetmol.com/compound/mct4-in-1
https://www.medchemexpress.com/msc-4381.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. caymanchem.com [caymanchem.com]

5. selleckchem.com [selleckchem.com]

6. medchemexpress.com [medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [MSC-4381: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8201691#msc-4381-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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